Cas no 1171430-24-2 (N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide)

• Product Name: N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide
• CAS No: 1171430-24-2
• MF: C₁₁H₄Cl₂N₄O₅S
• MW: 375.144258499146
• CID: 5748379
• PubChem ID: 43972849
• Update Time: 2025-05-24

N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl)-5-nitrofuran-2-carboxamide
• AKOS024608200
• 1171430-24-2
• SCHEMBL18953056
• N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide
• F1374-2668
• 2-Furancarboxamide, N-[5-(2,5-dichloro-3-thienyl)-1,3,4-oxadiazol-2-yl]-5-nitro-

• Inchi： 1S/C11H4Cl2N4O5S/c12-6-3-4(8(13)23-6)10-15-16-11(22-10)14-9(18)5-1-2-7(21-5)17(19)20/h1-3H,(H,14,16,18)
• InChI Key： ZLWLILOXYYDIPG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=NN=C(NC(C2=CC=C([N+](=O)[O-])O2)=O)O1

Computed Properties

• Exact Mass: 373.9279458g/mol
• Monoisotopic Mass: 373.9279458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.779±0.06 g/cm3(Predicted)
• pka: 8.58±0.70(Predicted)

Additional information on N-[5-(2,5-dichlorothiophen-3-yl)-1,3,4-oxadiazol-2-yl]-5-nitrofuran-2-carboxamide

N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide: A Comprehensive Overview

N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide (CAS No. 1171430-24-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its intricate combination of functional groups and heterocyclic rings, which contribute to its diverse chemical properties and potential applications.

The molecular structure of N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide comprises a thiophene ring substituted with chlorine atoms at positions 2 and 5. This thiophene moiety is connected to an oxadiazole ring via a nitrogen atom. The oxadiazole ring further interacts with a nitrofuran group through an amide linkage. The presence of these functional groups—such as the nitro group (-NO₂), the amide group (-CONH), and the chlorinated thiophene ring—plays a crucial role in determining the compound's chemical reactivity and physical properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. The thiophene moiety is known for its conjugation capabilities, which enhance the compound's ability to conduct electricity and absorb light. This makes it suitable for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Additionally, the nitro group introduces electron-withdrawing effects, further modulating the compound's electronic behavior.

Another area of interest lies in the compound's potential as a precursor for advanced materials. The oxadiazole ring is known for its stability and ability to form strong intermolecular interactions, which can be leveraged in the synthesis of high-performance polymers or hybrid materials. Researchers have explored its use in creating self-healing materials and stimuli-responsive systems due to its dynamic covalent chemistry.

From a synthetic perspective, N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide can be synthesized through a multi-step process involving nucleophilic aromatic substitution and condensation reactions. The synthesis typically begins with the preparation of intermediates such as 5-nitrofuran carboxylic acid derivatives and 1H-pyrazole derivatives. These intermediates are then subjected to coupling reactions under specific conditions to form the final product.

The compound's stability under various conditions has also been a subject of recent research. Studies have shown that it exhibits good thermal stability up to certain temperatures before undergoing decomposition. Its solubility in common organic solvents such as dichloromethane and DMF makes it suitable for solution-based processing techniques commonly used in material synthesis.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide. Initial findings suggest that it has low acute toxicity but further studies are required to assess its long-term environmental effects. This information is crucial for its safe handling and application in industrial settings.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications. For example, efforts are being made to enhance its conductivity by modifying substituents on the thiophene ring or incorporating additional functional groups into the molecule. Additionally, researchers are exploring its potential as a building block for more complex molecular architectures with tailored functionalities.

In conclusion,N-[5-(2,5-Dichlorothiophen-3-Yl)-1,3,4-Oxadiazol-2-Yl]-5-Nitrofuran-2-Carboxamide (CAS No. 1171430